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For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Hydroxy-4-methoxyacetophenone, also widely known by its trivial name apocynin, is a

naturally occurring organic compound with the chemical formula C₉H₁₀O₃. It is structurally

related to vanillin and has been the subject of extensive research due to its diverse

pharmacological activities, most notably as an inhibitor of NADPH oxidase. This technical guide

provides a comprehensive overview of the solubility and stability of 3-Hydroxy-4-
methoxyacetophenone, presenting key data in a structured format, detailing experimental

methodologies, and visualizing complex information for enhanced clarity.

Core Physicochemical Properties
Property Value Reference

Molecular Weight 166.17 g/mol [1][2]

Melting Point 112-116 °C [3][4]

Appearance Crystalline solid [5]

Solubility Profile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b194541?utm_src=pdf-interest
https://www.benchchem.com/product/b194541?utm_src=pdf-body
https://www.benchchem.com/product/b194541?utm_src=pdf-body
https://www.benchchem.com/product/b194541?utm_src=pdf-body
https://www.rndsystems.com/products/apocynin_4663
https://www.selleckchem.com/datasheet/apocynin-acetovanillone-S242503-DataSheet.html
https://www.fishersci.ca/shop/products/4-hydroxy-3-methoxyacetophenone-98-thermo-scientific/p-7080762
https://www.sigmaaldrich.com/SG/en/product/aldrich/a10809
https://cdn.caymanchem.com/cdn/insert/11976.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Hydroxy-4-methoxyacetophenone exhibits a varied solubility profile, being readily soluble

in many organic solvents while showing limited solubility in aqueous solutions. The following

tables summarize the available quantitative and qualitative solubility data.

Quantitative Solubility Data
Solvent Concentration Temperature Reference

Dimethyl Sulfoxide

(DMSO)
100 mM Not Specified [1]

Dimethyl Sulfoxide

(DMSO)
~30 mg/mL Not Specified [5]

Dimethyl Sulfoxide

(DMSO)

33 mg/mL (198.59

mM)
25°C [2]

Dimethyl Sulfoxide

(DMSO)
9 mg/mL (54.16 mM) Not Specified [6]

Dimethyl Sulfoxide

(DMSO)
10 mg/mL Not Specified [7]

Ethanol 100 mM Not Specified [1]

Ethanol ~20 mg/mL Not Specified [5]

Ethanol
33 mg/mL (198.59

mM)
25°C [2]

Ethanol 20 mg/mL Not Specified [7]

Dimethylformamide

(DMF)
~30 mg/mL Not Specified [5]

DMSO:PBS (pH 7.2)

(1:1)
~0.5 mg/mL Not Specified [5]

Qualitative Solubility Data
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Solvent Solubility Reference

Hot Water Soluble [3][8]

Water Insoluble [2]

Benzene Soluble [3][8]

Chloroform Soluble [3][8]

Ether Soluble [3]

Ethyl Acetate Soluble [3]

Petroleum Ether Insoluble [3]

Stability Landscape
The stability of 3-Hydroxy-4-methoxyacetophenone is influenced by several factors, including

pH, oxidizing agents, and light. Understanding its degradation profile is critical for formulation

development and ensuring the integrity of experimental results.

Summary of Stability Under Stress Conditions
Condition Observation Reference

Acid Hydrolysis (HCl) Mild degradation [9][10][11]

Alkali Hydrolysis (NaOH) Great degradation [9][10][11]

Oxidation (H₂O₂) Mild degradation [9][10][11]

Visible Light Exposure No degradation [9][10][11]

Solution Stability
A stock solution of 3-Hydroxy-4-methoxyacetophenone in DMSO (5.5 mg/mL) was found

to be stable for at least 30 days when stored at room temperature.[12]

Stock solutions in cell culture medium (2.5 mg/mL) have been reportedly stored at -20°C.[4]

Aqueous solutions are not recommended for storage for more than one day.[5]
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Experimental Protocols
Stability-Indicating High-Performance Liquid
Chromatography (HPLC) Method
A validated HPLC method is crucial for accurately assessing the stability of 3-Hydroxy-4-
methoxyacetophenone. The following protocol is based on a published study.[9][10][11]

Instrumentation:

HPLC system with a photodiode array (PDA) detector.

Reversed-phase C18 column (e.g., 125 mm × 4 mm, 5 μm).

Chromatographic Conditions:

Mobile Phase: A mixture of acetonitrile and 1% acetic acid in water (60:40, v/v).

Flow Rate: 0.8 mL/min.

Detection Wavelength: 276 nm.

Column Temperature: 25°C.

Injection Volume: 20 µL.

Retention Time: Approximately 1.65 minutes.

Forced Degradation Study Protocol:

Acid Hydrolysis: Mix the drug solution with an equal volume of 0.1 M HCl and keep at room

temperature for a specified duration (e.g., 1 hour).

Alkali Hydrolysis: Mix the drug solution with an equal volume of 0.1 M NaOH and keep at

room temperature for a specified duration (e.g., 1 hour).

Oxidative Degradation: Mix the drug solution with an equal volume of 30% (v/v) hydrogen

peroxide and keep at room temperature for a specified duration (e.g., 1 hour).
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Photostability: Expose the drug solution to visible light for a defined period (e.g., 24 hours).

Analysis: Following exposure, neutralize the acidic and basic samples if necessary, and

analyze all samples by the validated HPLC method to determine the extent of degradation.

Visualizing Methodologies and Relationships
To better illustrate the experimental processes and logical connections, the following diagrams

are provided in the DOT language.
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Workflow for the stability-indicating HPLC analysis of 3-Hydroxy-4-methoxyacetophenone.
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Logical relationship of 3-Hydroxy-4-methoxyacetophenone's stability under various stress
conditions.

Conclusion
This technical guide consolidates critical information on the solubility and stability of 3-
Hydroxy-4-methoxyacetophenone. The provided data tables, detailed experimental

protocols, and visual diagrams are intended to serve as a valuable resource for researchers

and professionals in the field of drug development and scientific research, facilitating informed

decisions in experimental design and formulation strategies. The compound's solubility in

organic solvents and its susceptibility to degradation, particularly under alkaline conditions, are

key considerations for its handling and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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